Cas no 26475-62-7 (4-(2-hydroxyethyl)-1λ?-thiomorpholine-1,1-dione)

4-(2-Hydroxyethyl)-1λ⁶-thiomorpholine-1,1-dione is a sulfur-containing heterocyclic compound featuring a hydroxyl-functionalized ethyl side chain. Its structure combines a thiomorpholine-1,1-dione core with a polar hydroxyethyl group, enhancing solubility and reactivity in aqueous and organic media. This compound is of interest in medicinal chemistry and material science due to its potential as a versatile intermediate for synthesizing pharmacologically active molecules or functionalized polymers. The sulfone moiety contributes to stability, while the hydroxyl group offers a handle for further derivatization. Its balanced hydrophilicity and lipophilicity make it suitable for applications requiring controlled reactivity or targeted modifications in complex synthetic pathways.
4-(2-hydroxyethyl)-1λ?-thiomorpholine-1,1-dione structure
26475-62-7 structure
Product Name:4-(2-hydroxyethyl)-1λ?-thiomorpholine-1,1-dione
CAS No:26475-62-7
MF:C6H13NO3S
MW:179.237320661545
MDL:MFCD00106415
CID:242674
PubChem ID:21874811
Update Time:2025-06-07

4-(2-hydroxyethyl)-1λ?-thiomorpholine-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • 4-(2-Hydroxyethyl)thiomorpholine 1,1-Dioxide
    • 2-(1,1-dioxo-1,4-thiazinan-4-yl)ethanol
    • 4-Thiomorpholineethanol,1,1-dioxide
    • 2-(1,1-Dioxothiomorpholino)ethanol
    • 4-Thiomorpholineethanol, 1,1-dioxide
    • 4-(2-hydroxy ethyl) thiomorpholine 1,1 dioxide
    • N-(2-Hydroxyethyl) thiomorpholine 1,1-dioxide
    • PubChem17442
    • GILLKIJFJOBJCD-UHFFFAOYSA-N
    • 2-(1,1-dioxidothiomorpholino)ethanol
    • VZ27684
    • 2-(
    • 4-(2-hydroxyethyl)-1λ?-thiomorpholine-1,1-dione
    • MFCD00106415
    • 26475-62-7
    • 4-(2-hydroxyethyl)-1lambda6-thiomorpholine-1,1-dione
    • AKOS009605672
    • CS-0158317
    • 2-(1,1-dioxothiomorpholin-4-yl)ethanol
    • 4-(2-hydroxyethyl)thiomorpholine-1,1-dioxide
    • EN300-119802
    • 4-(2-hydroxyethyl)-1,1-dioxothiomorpholine
    • SCHEMBL898008
    • 2-(1,1-Dioxo-1-thiomorpholin-4-yl)-ethanol
    • H10550
    • FT-0638610
    • H1140
    • SY055138
    • GS-5420
    • A818463
    • C6H13NO3S
    • 4-(2-Hydroxyethyl)-1lambda~6~,4-thiazinane-1,1-dione
    • 4-(2-hydroxyethyl)-1-thiomorpholine-1,1-dione
    • DTXSID60619238
    • 4-(2-Hydroxyethyl)thiomorpholine1,1-dioxide
    • 4-(2-HYDROXYETHYL)-1??-THIOMORPHOLINE-1,1-DIONE
    • 4-(2-hydroxyethyl)-1lambda-thiomorpholine-1,1-dione
    • DB-046964
    • MDL： MFCD00106415
    • Inchi： 1S/C6H13NO3S/c8-4-1-7-2-5-11(9,10)6-3-7/h8H,1-6H2
    • InChI Key： GILLKIJFJOBJCD-UHFFFAOYSA-N
    • SMILES： S1(CCN(CCO)CC1)(=O)=O

Computed Properties

  • Exact Mass: 179.06200
  • Monoisotopic Mass: 179.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -1.3
  • Topological Polar Surface Area: 66

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.287±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 73.0 to 77.0 deg-C
  • Boiling Point: 197°C/1mmHg(lit.)
  • Flash Point: 197.6°C
  • Refractive Index: 1.516
  • Solubility: Soluble (160 g/l) (25 º C),
  • PSA: 65.99000
  • LogP: -0.27220
  • Solubility: Not determined

4-(2-hydroxyethyl)-1λ?-thiomorpholine-1,1-dione Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • Hazardous Material transportation number：3439
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xi Xn
  • Storage Condition：Inert atmosphere,2-8°C
  • Risk Phrases：R20/21/22; R36/37/38; R36; R22

4-(2-hydroxyethyl)-1λ?-thiomorpholine-1,1-dione Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(2-hydroxyethyl)-1λ?-thiomorpholine-1,1-dione Pricemore >>

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